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Compound of Interest

Compound Name: trans-beta-Nitrostyrene

Cat. No.: B046478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for various

denitrative cross-coupling reactions of trans-β-nitrostyrene. This versatile substrate allows for

the stereoselective formation of a wide range of functionalized alkenes, which are valuable

intermediates in organic synthesis and drug development. The protocols outlined below are

based on established literature and offer a starting point for the implementation of these

powerful synthetic methods.

Introduction to Denitrative Cross-Coupling
Denitrative cross-coupling reactions utilize the nitro group of trans-β-nitrostyrene as a leaving

group, enabling the formation of a new carbon-carbon or carbon-heteroatom bond at the β-

position of the styrene backbone.[1][2] These reactions offer a significant advantage over

traditional cross-coupling methods that often rely on halogenated substrates. β-Nitrostyrenes

are readily available and their reactions can often be performed under mild conditions,

sometimes even promoted by visible light.[1]

The general transformation can be depicted as follows:
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Ar-CH=CH-NO₂ Ar-CH=CH-R

 + Coupling Partner
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Radical Generation Coupling Reaction
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Catalyst Activation & Transmetalation

Coupling Reaction

[M]

R-[M]
Transmetalation

R-M'

Ar-CH=CH-NO₂
Ar-CH=CH-[M]-R

  | 
 NO₂

+ R-[M] Ar-CH=CH-RReductive Elimination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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